{2-[2-(4-biphenylyl)-9H-imidazo[1,2-a]benzimidazol-9-yl]ethyl}diethylamine dihydrochloride

• IUPAC Name: N,N-diethyl-2-[2-(4-phenylphenyl)imidazo[1,2-a]benzimidazol-4-yl]ethanamine;dihydrochloride
• InChI: InChI=1S/C27H28N4.2ClH/c1-3-29(4-2)18-19-30-25-12-8-9-13-26(25)31-20-24(28-27(30)31)23-16-14-22(15-17-23)21-10-6-5-7-11-21;;/h5-17,20H,3-4,18-19H2,1-2H3;2*1H
• InChI Key: FDSVWURNKSERPH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=CC=CC=C2N3C1=NC(=C3)C4=CC=C(C=C4)C5=CC=CC=C5.Cl.Cl
• Molecular Formula: C27H30Cl2N4
• Molecular Weight: 481.5 g/mol

Description

The compound “{2-[2-(4-biphenylyl)-9H-imidazo[1,2-a]benzimidazol-9-yl]ethyl}diethylamine dihydrochloride” is a complex organic molecule. It contains a benzimidazole nucleus, which is a constituent of many bioactive heterocyclic compounds. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been a topic of interest for researchers due to their diverse biological and clinical applications. For instance, 9-substituted 2-(5-nitrofuran-2-yl)-9H-imidazo[1,2-a]benzimidazoles were synthesized for the first time by cyclization of quaternary salts obtained from 1-substituted benzimidazol-2-amines and 2-bromo-1-(5-nitrofuran-2-yl)ethan-1-one.

Molecular Structure Analysis

The molecular formula of the compound is C27H28N4. It contains a benzimidazole moiety, which is a bicyclic structure composed of a benzene ring fused to an imidazole ring.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions. For example, 9-R-2-Methyl(aryl)-9H-imidazo[1,2-a]benzimidazoles reacted with 5-nitrofuran-2-carbaldehyde and 4-nitrobenzaldehyde to give the corresponding secondary alcohols as a result of aldehyde addition to the 3-position of the tricyclic system.

Physical and Chemical Properties Analysis

The average mass of the compound is 408.538 Da, and its monoisotopic mass is 408.231384 Da. Further physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the retrieved papers.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, benzimidazole derivatives in general have been found to exhibit diverse biological activities. They have been screened for their anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities.